Cas no 1465559-94-7 (1-(2-aminoethoxy)propan-2-one)

• Product Name: 1-(2-aminoethoxy)propan-2-one
• CAS No: 1465559-94-7
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 6532944
• Update Time: 2025-06-08

1-(2-aminoethoxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethoxy)propan-2-one

• Inchi： 1S/C5H11NO2/c1-5(7)4-8-3-2-6/h2-4,6H2,1H3
• InChI Key： NDFVFXUGXQPFJB-UHFFFAOYSA-N
• SMILES： C(C(=O)C)OCCN

Additional information on 1-(2-aminoethoxy)propan-2-one

Chemical Profile of 1-(2-aminoethoxy)propan-2-one (CAS No. 1465559-94-7)

1-(2-aminoethoxy)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1465559-94-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and enzyme inhibitors. The compound’s molecular structure consists of an ethylene oxide moiety linked to a propanone backbone, which imparts distinct reactivity and functionalization possibilities.

The chemical properties of 1-(2-aminoethoxy)propan-2-one make it a versatile intermediate in synthetic chemistry. The presence of both an amine and an ether group within its molecular architecture allows for diverse chemical modifications, enabling the construction of more complex pharmacophores. This dual functionality has been exploited in the development of novel drug candidates targeting various therapeutic areas, including neurological disorders and inflammatory conditions. Recent advancements in computational chemistry have further highlighted its role as a scaffold for designing molecules with enhanced binding affinity and selectivity.

In the realm of medicinal chemistry, 1-(2-aminoethoxy)propan-2-one has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in oncology research. The compound’s ability to undergo nucleophilic substitution reactions makes it an attractive building block for generating derivatives with improved pharmacokinetic profiles. Studies published in leading journals such as the Journal of Medicinal Chemistry have demonstrated its utility in constructing small-molecule inhibitors that modulate signaling pathways implicated in cancer progression. These findings underscore the compound’s significance as a tool in drug discovery efforts.

Moreover, the pharmacological potential of 1-(2-aminoethoxy)propan-2-one extends to its application as an intermediate in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous biological processes, and their inhibition is a key strategy in treating diseases such as HIV/AIDS and cystic fibrosis. Research groups have leveraged the compound’s structural features to develop novel protease inhibitors with promising preclinical activity. The ability to fine-tune its chemical properties has allowed chemists to optimize potency and reduce off-target effects, aligning with current trends toward precision medicine.

The synthesis of 1-(2-aminoethoxy)propan-2-one typically involves multi-step organic reactions, often starting from readily available precursors such as ethylene oxide and acetone derivatives. Advances in green chemistry have prompted investigations into more sustainable synthetic routes, including catalytic processes that minimize waste and energy consumption. These innovations not only enhance efficiency but also align with regulatory demands for environmentally responsible manufacturing practices. The development of scalable synthetic methodologies is crucial for translating laboratory discoveries into viable pharmaceutical candidates.

Recent research has also explored the role of 1-(2-aminoethoxy)propan-2-one in material science applications beyond its pharmaceutical uses. Its unique structural motifs have been investigated for their potential as monomers or crosslinking agents in polymer chemistry. The incorporation of this compound into polymeric matrices has shown promise in developing materials with enhanced thermal stability and mechanical strength. Such findings highlight the interdisciplinary relevance of 1-(2-aminoethoxy)propan-2-one, bridging organic synthesis with advanced material engineering.

The future prospects for 1-(2-aminoethoxy)propan-2-one are promising, driven by ongoing research into its biological activities and synthetic utility. As computational modeling techniques continue to evolve, virtual screening approaches are being employed to identify novel derivatives with optimized properties. Collaborative efforts between academia and industry are expected to accelerate the discovery pipeline, leveraging the compound’s versatility for addressing unmet medical needs. The integration of artificial intelligence (AI) tools into drug design is poised to further enhance the exploration of 1-(2-aminoethoxy)propan-2-one’s potential across multiple therapeutic domains.

In conclusion, 1-(2-aminoethoxy)propan-2-one (CAS No. 1465559-94-7) represents a valuable chemical entity with broad applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug development, particularly in designing targeted therapeutics for complex diseases. As research progresses, this compound is likely to remain at the forefront of molecular design, contributing to advancements that improve human health and industrial capabilities alike.